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Compound of Interest

Compound Name: Diisodecyl succinate

Cat. No.: B15343944 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Diisodecyl succinate in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Diisodecyl succinate is a dicarboxylic acid ester. While specific toxicity data is limited, it is

generally considered to be of low acute toxicity. The following table summarizes its key physical

and chemical properties.

Property Value

CAS Number 28801-70-9

Molecular Formula C24H46O4

Molecular Weight 398.63 g/mol

Appearance Oily liquid

Boiling Point >250 °C

Flash Point 225 °C

Water Solubility Insoluble
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Personal Protective Equipment (PPE)
While Diisodecyl succinate is not classified as hazardous under the Globally Harmonized

System (GHS), adherence to standard laboratory safety protocols is essential to minimize

exposure and ensure a safe working environment. The following PPE is recommended:

PPE Category Item Specification Rationale

Hand Protection
Nitrile or Neoprene

Gloves

Standard laboratory

grade

Provides a barrier

against splashes and

incidental contact.[1]

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified
Protects eyes from

potential splashes.[1]

Body Protection Laboratory Coat Standard
Protects skin and

clothing from spills.

Respiratory Protection Not generally required
Use in a well-

ventilated area

The low vapor

pressure of Diisodecyl

succinate suggests a

low inhalation risk at

room temperature.[1]

If heating or

aerosolizing, work in a

fume hood.

Handling and Storage Procedures
Handling:

Ensure adequate ventilation in the work area.[2]

Avoid direct contact with skin and eyes.[3]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.
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Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Store in the original, tightly sealed container.[4]

Spill and Disposal Plans
Spill Response:

Small Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area.

Ensure adequate ventilation.

Contain the spill to prevent it from entering drains.

Follow the same absorption and collection procedure as for small spills.

Disposal:

Dispose of Diisodecyl succinate waste in accordance with local, state, and federal

regulations for non-hazardous chemical waste.

Do not dispose of it down the drain.[5]

Ensure waste containers are properly labeled.
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Experimental Workflow for Handling Diisodecyl
Succinate

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Ensure Well-Ventilated Area
(Fume Hood if Heating)

Dispense Diisodecyl Succinate

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Collect Waste in Labeled Container

Dispose of Waste per Institutional Guidelines

Doff PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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